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Introduction

TCO-PEG6-amine is a bifunctional molecule integral to the field of bioorthogonal chemistry,

enabling the precise labeling of biomolecules on the surface of living cells. This reagent

features a trans-cyclooctene (TCO) group, a highly reactive dienophile that participates in

inverse-electron-demand Diels-Alder cycloaddition (IEDDA) reactions with tetrazine-conjugated

probes. The inherent speed and selectivity of the TCO-tetrazine ligation, occurring rapidly at

low concentrations without the need for a catalyst, make it an ideal tool for dynamic studies in

complex biological systems.[1][2][3][4] The molecule also contains a six-unit polyethylene

glycol (PEG6) spacer, which enhances hydrophilicity and minimizes steric hindrance, and a

terminal amine group for covalent attachment to biomolecules of interest.[1][5] These features

collectively make TCO-PEG6-amine a versatile reagent for applications ranging from single-

molecule imaging to tracking receptor dynamics on live cells.[6][7][8]

Principle of TCO-PEG6-amine Labeling

The utility of TCO-PEG6-amine lies in a two-step labeling strategy. First, the amine group of

TCO-PEG6-amine is covalently conjugated to a biomolecule of interest, typically an antibody or

a ligand that targets a specific cell surface protein. This is commonly achieved through the
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reaction of the amine with an activated ester (e.g., NHS ester) on the targeting biomolecule,

forming a stable amide bond. The resulting TCO-functionalized biomolecule can then be

introduced to live cells. In the second step, a tetrazine-conjugated fluorescent probe is added.

The TCO group on the cell surface-bound biomolecule rapidly and specifically reacts with the

tetrazine probe via IEDDA click chemistry, resulting in stable, covalent labeling of the target

protein. This bioorthogonal approach ensures that the labeling reaction does not interfere with

native cellular processes.

Data Presentation
Table 1: Quantitative Data for TCO-Tetrazine Ligation in Live Cell Imaging
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Parameter Value
Cell Type /
Conditions

Source

Reaction Kinetics

Second-Order Rate

Constant (k₂)
Up to 10⁷ M⁻¹s⁻¹ in vivo applications [2]

~2000 M⁻¹s⁻¹ 9:1 methanol/water [4]

100 - 620 M⁻¹s⁻¹ 1,4-dioxane at 25°C [9]

Labeling Efficiency

Radiochemical Yield >97%
18F-labeled TCO with

tetrazine-RGD
[10]

Cell Viability

Post-Labeling Viability >96% Skin explant cultures [11]

>84%
Primary neurons after

photocatalytic labeling
[12]

>70%

Primary and

immortalized cells up

to 50 µg/mL

[11]

Imaging Parameters

Spatial Accuracy ~30 nm

Single-molecule

localization

microscopy (SMLM)

[6]

Experimental Protocols
Protocol 1: Conjugation of TCO-PEG6-amine to an
Antibody
This protocol describes the conjugation of TCO-PEG6-amine to an antibody via the formation

of a stable amide bond with a pre-activated antibody containing an NHS ester.
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Materials:

Antibody of interest (e.g., anti-EGFR)

TCO-PEG6-amine

NHS-ester activation reagent

Anhydrous DMSO

Reaction Buffer: 100 mM sodium bicarbonate or 50 mM sodium borate, pH 8.0-8.5[13]

Quenching Buffer: 1 M Tris-HCl, pH 8.0

Desalting spin column

Procedure:

Antibody Preparation: If the antibody solution contains primary amines (e.g., Tris buffer) or

stabilizers like BSA, purify the antibody using an appropriate method such as a spin column.

[14] Adjust the antibody concentration to 1-5 mg/mL in the Reaction Buffer.[1]

TCO-PEG6-amine Preparation: Immediately before use, prepare a 10 mM stock solution of

TCO-PEG6-amine in anhydrous DMSO.

Conjugation Reaction: Add a 10- to 20-fold molar excess of the TCO-PEG6-amine solution

to the antibody solution.[1] Mix gently and incubate for 1 hour at room temperature in the

dark.[13]

Quenching: (Optional) Add Quenching Buffer to a final concentration of 50-100 mM to

quench any unreacted NHS esters on the antibody.[1] Incubate for 15 minutes at room

temperature.

Purification: Remove excess, unconjugated TCO-PEG6-amine and quenching reagents

using a desalting spin column equilibrated with PBS.

Characterization: Determine the concentration of the TCO-conjugated antibody using a

protein assay. The conjugate is now ready for cell labeling or can be stored at 4°C.
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Protocol 2: Live Cell Surface Labeling and Imaging
This protocol details the labeling of cell surface proteins on live cells using the TCO-conjugated

antibody and a tetrazine-fluorophore, followed by fluorescence microscopy.

Materials:

Adherent cells cultured on glass-bottom dishes or coverslips

TCO-conjugated antibody (from Protocol 1)

Tetrazine-conjugated fluorophore (e.g., Tetrazine-Cy5)

Cell culture medium

Phosphate-buffered saline (PBS)

Fixative (optional): 4% paraformaldehyde in PBS

Fluorescence microscope

Procedure:

Cell Preparation: Culture cells to the desired confluency (typically 70-80%).

Primary Labeling: Dilute the TCO-conjugated antibody to the desired working concentration

in pre-warmed cell culture medium. Remove the existing medium from the cells and add the

antibody solution. Incubate for 30-60 minutes at 37°C in a CO₂ incubator.

Washing: Gently wash the cells three times with warm PBS to remove unbound antibody.

Secondary Labeling: Dilute the tetrazine-fluorophore to the desired concentration in pre-

warmed cell culture medium. Add this solution to the cells and incubate for 15-30 minutes at

37°C in the dark.

Final Washing: Wash the cells three times with warm PBS to remove the unbound tetrazine-

fluorophore.
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Imaging: Add fresh, pre-warmed cell culture medium to the cells. Image the labeled cells

immediately using a fluorescence microscope with the appropriate filter sets for the chosen

fluorophore.

(Optional) Fixation: For fixed-cell imaging, after the final wash, incubate the cells with 4%

paraformaldehyde in PBS for 15 minutes at room temperature.[15] Wash again with PBS

before imaging.

Protocol 3: Cell Viability Assay
This protocol describes a method to assess the viability of cells after the labeling procedure

using a metabolic assay such as the MTT or resazurin assay.[16]

Materials:

Labeled and unlabeled (control) cells in a multi-well plate

MTT or Resazurin reagent

Solubilization solution (for MTT assay)

Plate reader

Procedure:

Perform the live-cell labeling protocol on cells in a multi-well plate. Include control wells of

unlabeled cells.

After the final wash, add fresh cell culture medium.

Add the MTT or resazurin reagent to each well according to the manufacturer's instructions.

Incubate for 1-4 hours at 37°C.[16] During this time, viable cells will metabolize the reagent,

leading to a color change.

If using MTT, add the solubilization solution to dissolve the formazan crystals.

Measure the absorbance or fluorescence using a plate reader at the appropriate wavelength.
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Calculate cell viability as the percentage of the signal from labeled cells relative to the

unlabeled control cells.
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Caption: Experimental workflow for live cell surface labeling.
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Caption: Simplified EGFR signaling pathway for imaging studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15621965/docs#application-notes-tco-peg6-amine-
for-live-cell-surface-labeling-and-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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